Cas no 1357396-83-8 ((1-ethylindol-7-yl)boronic acid)

• Product Name: (1-ethylindol-7-yl)boronic acid
• CAS No: 1357396-83-8
• MF: C₁₀H₁₂BNO₂
• MW: 189.018782615662
• MDL: MFCD22573193
• CID: 5099864
• PubChem ID: 119085120
• Update Time: 2026-03-03

(1-ethylindol-7-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(1-ethyl-1H-indol-7-yl)-
• (1-ethylindol-7-yl)boronic acid

• MDL： MFCD22573193
• Inchi： 1S/C10H12BNO2/c1-2-12-7-6-8-4-3-5-9(10(8)12)11(13)14/h3-7,13-14H,2H2,1H3
• InChI Key： OZVFDROJAAEWBM-UHFFFAOYSA-N
• SMILES： B(C1C2=C(C=CC=1)C=CN2CC)(O)O

Additional information on (1-ethylindol-7-yl)boronic acid

Recent Advances in the Application of (1-Ethylindol-7-yl)boronic Acid (CAS: 1357396-83-8) in Chemical Biology and Drug Discovery

In recent years, the compound (1-ethylindol-7-yl)boronic acid (CAS: 1357396-83-8) has emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of chemical biology and drug discovery. Boronic acids are widely recognized for their versatility in Suzuki-Miyaura cross-coupling reactions, which are pivotal in constructing complex molecular architectures. The unique structural features of (1-ethylindol-7-yl)boronic acid, including its indole scaffold and boronic acid functionality, make it a promising candidate for the development of targeted therapeutics and diagnostic agents.

A recent study published in the Journal of Medicinal Chemistry explored the use of (1-ethylindol-7-yl)boronic acid as a building block for the synthesis of indole-based kinase inhibitors. The researchers demonstrated that this compound could be efficiently coupled with various aryl halides to generate a library of potential kinase inhibitors. Preliminary biological assays revealed that several derivatives exhibited potent inhibitory activity against specific kinases implicated in cancer progression, with IC50 values in the nanomolar range. These findings highlight the potential of (1-ethylindol-7-yl)boronic acid as a valuable tool in the design of next-generation kinase inhibitors.

Another significant application of (1-ethylindol-7-yl)boronic acid was reported in a study focusing on proteolysis-targeting chimeras (PROTACs). PROTACs are bifunctional molecules that recruit E3 ubiquitin ligases to target proteins for degradation, offering a novel therapeutic strategy for diseases such as cancer and neurodegenerative disorders. The boronic acid moiety of (1-ethylindol-7-yl)boronic acid was utilized to form reversible covalent bonds with the active site of target proteins, enhancing the specificity and efficacy of the PROTACs. The study, published in ACS Chemical Biology, demonstrated that PROTACs incorporating this compound achieved selective degradation of oncogenic proteins in vitro and in vivo, paving the way for further preclinical development.

In addition to its role in drug discovery, (1-ethylindol-7-yl)boronic acid has also been investigated for its potential in chemical biology applications. A recent publication in Angewandte Chemie described the use of this compound as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The boronic acid group reacts selectively with hydrogen peroxide, leading to a measurable fluorescence signal. This property makes (1-ethylindol-7-yl)boronic acid a valuable tool for studying oxidative stress-related pathways and screening antioxidant compounds.

Despite these promising developments, challenges remain in the optimization of (1-ethylindol-7-yl)boronic acid-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Nevertheless, the growing body of research underscores the potential of this compound as a versatile scaffold in chemical biology and drug discovery.

In conclusion, (1-ethylindol-7-yl)boronic acid (CAS: 1357396-83-8) represents a valuable chemical entity with diverse applications in medicinal chemistry and chemical biology. Its utility in the synthesis of kinase inhibitors, PROTACs, and fluorescent probes highlights its broad potential in addressing unmet medical needs. Future research should focus on overcoming the current limitations and exploring new therapeutic avenues for this promising compound.